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Compound of Interest

Compound Name:
1-Methoxy-4-

(methylsulfonyl)benzene

Cat. No.: B1585040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Chemical Identity
1-Methoxy-4-(methylsulfonyl)benzene is a sulfone compound characterized by a methoxy

group and a methylsulfonyl group attached to a benzene ring at the para position.

Identifier Value

IUPAC Name 1-methoxy-4-methylsulfonylbenzene[1]

CAS Number 3517-90-6[1][2]

Molecular Formula C8H10O3S[1][2]

Molecular Weight 186.23 g/mol [1]

Synonyms: This compound is also known by several other names, including 4-

Methylsulfonylanisole, p-Anisyl Methyl Sulfone, and p-Methoxyphenyl methyl sulfone.[2]

Chemical Structure:
Caption: 2D structure of 1-Methoxy-4-(methylsulfonyl)benzene.
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Physicochemical Properties
Understanding the physicochemical properties of 1-Methoxy-4-(methylsulfonyl)benzene is

crucial for its handling, application in experimental design, and for predicting its behavior in

biological systems.

Property Value Source

Appearance
White to light yellow powder or

crystals

Purity >98.0% (GC)

Melting Point 118.0 to 122.0 °C

InChI

InChI=1S/C8H10O3S/c1-11-7-

3-5-8(6-4-7)12(2,9)10/h3-6H,1-

2H3

[1][2]

InChIKey
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UHFFFAOYSA-N
[1]

SMILES
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(=O)C
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Synthesis and Mechanistic Insights
The synthesis of 1-Methoxy-4-(methylsulfonyl)benzene typically involves the oxidation of the

corresponding sulfide, 1-methoxy-4-(methylthio)benzene. This transformation is a cornerstone

of organosulfur chemistry and provides a reliable route to the sulfone.

Experimental Protocol: Oxidation of 1-Methoxy-4-
(methylthio)benzene
This protocol outlines a general procedure. Researchers should adapt concentrations, reaction

times, and purification methods based on their specific experimental context and available

instrumentation.

Step 1: Dissolution
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Dissolve 1-methoxy-4-(methylthio)benzene (1 equivalent) in a suitable organic solvent such

as glacial acetic acid or dichloromethane in a round-bottom flask equipped with a magnetic

stirrer.

Step 2: Addition of Oxidizing Agent

Slowly add an oxidizing agent, such as hydrogen peroxide (H₂O₂) or meta-

chloroperoxybenzoic acid (m-CPBA) (2.2 equivalents), to the solution. The addition should

be done portion-wise or via a dropping funnel to control the exothermic reaction. The

temperature should be maintained, often at room temperature or slightly below.

Step 3: Reaction Monitoring

Monitor the progress of the reaction using an appropriate analytical technique, such as Thin

Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS), to

confirm the consumption of the starting material.

Step 4: Quenching and Work-up

Once the reaction is complete, quench any excess oxidizing agent. For H₂O₂, a saturated

aqueous solution of sodium sulfite is effective. For m-CPBA, a wash with a saturated

aqueous solution of sodium bicarbonate is typically used.

Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with

brine, dry it over anhydrous sodium sulfate, and filter.

Step 5: Purification

Remove the solvent under reduced pressure. The crude product can then be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 1-Methoxy-
4-(methylsulfonyl)benzene.

Workflow Diagram:
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Start: 1-Methoxy-4-(methylthio)benzene

1. Dissolution in Solvent

2. Addition of Oxidizing Agent (e.g., H₂O₂)

3. Reaction Monitoring (TLC/GC-MS)

4. Quenching and Aqueous Work-up

5. Organic Extraction

6. Purification (Recrystallization)

End: 1-Methoxy-4-(methylsulfonyl)benzene

Click to download full resolution via product page

Caption: Synthetic workflow for 1-Methoxy-4-(methylsulfonyl)benzene.

Applications in Drug Discovery and Development
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The methylsulfonylbenzene moiety is a key pharmacophore in a variety of biologically active

molecules. The presence of the electron-withdrawing sulfonyl group and the electron-donating

methoxy group creates a unique electronic environment that can influence a molecule's

interaction with biological targets.

Scaffold for Medicinal Chemistry: 1-Methoxy-4-(methylsulfonyl)benzene serves as a

valuable building block for the synthesis of more complex molecules with potential

therapeutic applications. Its structure can be readily modified at various positions to explore

structure-activity relationships (SAR).

Bioisosteric Replacement: The sulfone group can act as a bioisostere for other functional

groups, such as ketones or sulfoxides, allowing for the fine-tuning of a drug candidate's

pharmacokinetic and pharmacodynamic properties.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 1-
Methoxy-4-(methylsulfonyl)benzene.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[3]

Conclusion
1-Methoxy-4-(methylsulfonyl)benzene is a compound of significant interest to the scientific

community, particularly those involved in synthetic and medicinal chemistry. Its well-defined

properties and versatile reactivity make it a valuable tool in the design and synthesis of novel

molecules with potential therapeutic value. A thorough understanding of its chemical identity,

synthesis, and handling is paramount for its effective and safe utilization in a research and

development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1585040?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-methoxyphenyl%20methyl%20sulfone
https://pubchem.ncbi.nlm.nih.gov/compound/4-methoxyphenyl%20methyl%20sulfone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3517906
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh996f2a3f?context=bbe
https://www.benchchem.com/product/b1585040#1-methoxy-4-methylsulfonyl-benzene-iupac-name-and-cas-number
https://www.benchchem.com/product/b1585040#1-methoxy-4-methylsulfonyl-benzene-iupac-name-and-cas-number
https://www.benchchem.com/product/b1585040#1-methoxy-4-methylsulfonyl-benzene-iupac-name-and-cas-number
https://www.benchchem.com/product/b1585040#1-methoxy-4-methylsulfonyl-benzene-iupac-name-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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